Methyl 3-hydroxy-6-phenylpicolinate
Cat. No. B3240598
M. Wt: 229.23 g/mol
InChI Key: FIPAMCNGHYFYBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)c1nc(-c2ccccc2)ccc1OCc1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:27].[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][c:9]1[c:10]([C:21](=[O:22])[O:23][CH3:24])[n:11][c:12](-[c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[cH:13][cH:14]1.[CH3:25][OH:26].[Pd:28]>>[OH:8][c:9]1[c:10]([C:21](=[O:22])[O:23][CH3:24])[n:11][c:12](-[c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[cH:13][cH:14]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C
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Name
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COC(=O)c1nc(-c2ccccc2)ccc1OCc1ccccc1
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
COC(=O)c1nc(-c2ccccc2)ccc1OCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Pd]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)c1nc(-c2ccccc2)ccc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
